An In-depth Technical Guide to the Physical and Chemical Properties of 2,4-Dimethylhexanoic Acid
An In-depth Technical Guide to the Physical and Chemical Properties of 2,4-Dimethylhexanoic Acid
For Researchers, Scientists, and Drug Development Professionals
Introduction
2,4-Dimethylhexanoic acid is a branched-chain carboxylic acid with the chemical formula C8H16O2. As a member of the branched-chain fatty acid (BCFA) family, it holds interest in various scientific fields, from chemical ecology to drug discovery, due to the unique biological activities associated with this class of molecules. This technical guide provides a comprehensive overview of the known physical and chemical properties of 2,4-dimethylhexanoic acid, detailed experimental methodologies for their determination, and insights into its potential biological significance.
Chemical and Physical Properties
The following tables summarize the key physical and chemical properties of 2,4-dimethylhexanoic acid.
General and Physical Properties
| Property | Value | Source(s) |
| Molecular Formula | C8H16O2 | [1][2] |
| Molecular Weight | 144.21 g/mol | [1][2] |
| CAS Number | 70621-82-8 | [1][2] |
| IUPAC Name | 2,4-dimethylhexanoic acid | [2] |
| Appearance | Colorless liquid | [1] |
| Odor | Strong odor | [1] |
| Density | 0.924 g/cm³ | [1] |
| Boiling Point | 230.6 °C at 760 mmHg | [1] |
| Flash Point | 104.8 °C | [1] |
| Refractive Index | 1.433 | [1] |
| Vapor Pressure | 0.0231 mmHg at 25 °C |
Computed Properties
| Property | Value | Source(s) |
| XLogP3 | 2.5 | [2] |
| Hydrogen Bond Donor Count | 1 | [3] |
| Hydrogen Bond Acceptor Count | 2 | [3] |
| Rotatable Bond Count | 4 | [3] |
| Topological Polar Surface Area | 37.3 Ų | [2] |
| Monoisotopic Mass | 144.115029749 Da | [2] |
Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of the key physical properties of liquid carboxylic acids like 2,4-dimethylhexanoic acid.
Determination of Density
The density of a liquid can be determined using a pycnometer or a hydrometer. A common laboratory method involves the following steps:
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Mass Measurement: The mass of a clean, dry graduated cylinder is accurately measured using an analytical balance.
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Volume Measurement: A known volume of 2,4-dimethylhexanoic acid is added to the graduated cylinder.
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Mass of Liquid: The total mass of the graduated cylinder and the liquid is measured. The mass of the liquid is determined by subtracting the mass of the empty cylinder.
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Density Calculation: The density is calculated by dividing the mass of the liquid by its volume.
Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common laboratory method for determining the boiling point is as follows:
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Apparatus Setup: A small amount of 2,4-dimethylhexanoic acid is placed in a test tube. A thermometer is suspended in the test tube with the bulb just above the liquid surface. The test tube is heated in a heating mantle or an oil bath.
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Heating: The liquid is heated gently.
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Observation: The temperature at which the liquid boils and its vapor condenses on the thermometer bulb, with the condensate dripping back into the liquid, is recorded as the boiling point.
Determination of Refractive Index
The refractive index of a liquid is measured using a refractometer, typically an Abbé refractometer. The procedure is as follows:
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Calibration: The refractometer is calibrated using a standard liquid with a known refractive index, such as distilled water.
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Sample Application: A few drops of 2,4-dimethylhexanoic acid are placed on the prism of the refractometer.
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Measurement: The prism is closed, and the light source is adjusted. The user looks through the eyepiece and adjusts the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs.
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Reading: The refractive index is read directly from the instrument's scale. The temperature at which the measurement is taken should also be recorded.
Determination of Flash Point
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air. It is commonly determined using a closed-cup or open-cup tester. The general procedure is:
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Sample Preparation: The sample of 2,4-dimethylhexanoic acid is placed in the test cup of the apparatus.
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Heating: The sample is heated at a slow, constant rate.
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Ignition Source: A small flame or spark is passed over the surface of the liquid at regular temperature intervals.
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Observation: The flash point is the lowest temperature at which the vapors above the liquid ignite momentarily upon the application of the ignition source.
Biological Significance and Signaling Pathways
Branched-chain fatty acids (BCFAs) are increasingly recognized for their roles in cellular signaling and metabolism. While specific research on 2,4-dimethylhexanoic acid is limited, the broader class of BCFAs has been shown to be endogenous ligands for Peroxisome Proliferator-Activated Receptor alpha (PPARα)[4][5][6].
PPARα Signaling Pathway
PPARα is a nuclear receptor that plays a crucial role in the regulation of lipid metabolism. The activation of PPARα by ligands such as BCFAs leads to the transcription of a suite of genes involved in fatty acid oxidation.
Caption: PPARα signaling pathway activated by a branched-chain fatty acid.
Role in Chemical Ecology
A specific stereoisomer, (2R,4R)-2,4-dimethylhexanoic acid, has been identified as a component of the scent gland secretions of certain European harvestmen (Opiliones). This suggests a role for this molecule in chemical defense or communication in these arthropods.
Synthesis
The synthesis of 2,4-dimethylhexanoic acid can be achieved through various organic synthesis routes. A common approach involves the use of Grignard reagents and α,β-unsaturated esters. A generalized synthetic workflow is outlined below.
Caption: A generalized synthetic workflow for 2,4-dimethylhexanoic acid.
Spectroscopic Data
Spectroscopic techniques are essential for the structural elucidation and identification of 2,4-dimethylhexanoic acid.
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For the analysis of carboxylic acids like 2,4-dimethylhexanoic acid, derivatization to a more volatile ester form (e.g., methyl ester) is often performed prior to analysis to improve chromatographic peak shape and sensitivity.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework of the molecule. The chemical shifts and coupling constants in the ¹H NMR spectrum, and the chemical shifts in the ¹³C NMR spectrum, are characteristic of the 2,4-dimethylhexanoic acid structure.
Infrared (IR) Spectroscopy
The IR spectrum of 2,4-dimethylhexanoic acid is characterized by a broad absorption band in the region of 2500-3300 cm⁻¹ due to the O-H stretching of the carboxylic acid group, and a strong absorption band around 1700-1725 cm⁻¹ corresponding to the C=O stretching of the carbonyl group.
Conclusion
2,4-Dimethylhexanoic acid is a branched-chain fatty acid with a distinct set of physical and chemical properties. Its biological significance is beginning to be understood, particularly in the context of its role as a potential signaling molecule through the activation of nuclear receptors like PPARα. Further research into the specific biological activities of its different stereoisomers and the development of efficient and stereoselective synthetic routes will be crucial for unlocking its full potential in various scientific and therapeutic applications. This guide provides a foundational understanding of this intriguing molecule for researchers and professionals in the field.
References
- 1. Page loading... [guidechem.com]
- 2. 2,4-Dimethylhexanoic acid | C8H16O2 | CID 39177 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. (2S,4S)-2,4-dimethylhexanoic acid | C8H16O2 | CID 13834050 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pubs.acs.org [pubs.acs.org]
- 6. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]
